Cas no 890839-31-3 (4-Carboxy-3-chlorophenylboronic acid, pinacol ester)

• Product Name: 4-Carboxy-3-chlorophenylboronic acid, pinacol ester
• CAS No: 890839-31-3
• MF: C₁₃H₁₆BClO₄
• MW: 282.527743339539
• MDL: MFCD12546621
• CID: 839865
• PubChem ID: 46739773
• Update Time: 2024-10-26

4-Carboxy-3-chlorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-CARBOXY-3-CHLOROPHENYLBORONIC ACID, PINACOL ESTER
• 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• B-5393
• 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid (ACI)
• 890839-31-3
• CS-0061092
• 4-Carboxy-3-chlorophenylboronic acid,pinacol ester
• 4-Carboxy-3-chlorophenylboronic acid pinacol ester
• 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoicacid
• SCHEMBL1131421
• EN300-7383898
• DB-367663
• SY239861
• AKOS015893490
• F19984
• 2-CHLORO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOIC ACID
• AS-55665
• DTXSID00675358
• MFCD12546621
• MFHUTQFPFZUQCI-UHFFFAOYSA-N
• 4-Carboxy-3-chlorophenylboronic acid, pinacol ester

• MDL： MFCD12546621
• Inchi： 1S/C13H16BClO4/c1-12(2)13(3,4)19-14(18-12)8-5-6-9(11(16)17)10(15)7-8/h5-7H,1-4H3,(H,16,17)
• InChI Key： MFHUTQFPFZUQCI-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(C(O[H])=O)=C1Cl)B1OC(C(C)(O1)C)(C)C

Computed Properties

• Exact Mass: 282.08300
• Monoisotopic Mass: 282.0830168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 2.33740